Cas no 307527-46-4 ((Z)-6-(5-(5-Bromo-2-oxoindolin-3-ylidene)-4-oxo-2-thioxothiazolidin-3-yl)hexanoic acid)

• Product Name: (Z)-6-(5-(5-Bromo-2-oxoindolin-3-ylidene)-4-oxo-2-thioxothiazolidin-3-yl)hexanoic acid
• CAS No: 307527-46-4
• MF: C₁₇H₁₅BrN₂O₄S₂
• MW: 455.346000909805
• CID: 5748865
• PubChem ID: 1560330
• Update Time: 2025-07-09

(Z)-6-(5-(5-Bromo-2-oxoindolin-3-ylidene)-4-oxo-2-thioxothiazolidin-3-yl)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (Z)-6-(5-(5-Bromo-2-oxoindolin-3-ylidene)-4-oxo-2-thioxothiazolidin-3-yl)hexanoic acid
• 3-Thiazolidinehexanoic acid, 5-(5-bromo-1,2-dihydro-2-oxo-3H-indol-3-ylidene)-4-oxo-2-thioxo-
• 6-[5-(5-bromo-2-oxo(1H-benzo[d]azolin-3-ylidene))-4-oxo-2-thioxo-1,3-thiazolid in-3-yl]hexanoic acid
• 6-[(5Z)-5-(5-bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]hexanoic acid
• 307527-46-4
• AKOS002663246
• MFCD00589886
• SCHEMBL13587012
• STL477574
• AKOS000273922
• F0207-0216
• 6-[5-(5-bromo-2-oxoindol-3-yl)-4-hydroxy-2-sulfanylidene-1,3-thiazol-3-yl]hexanoic acid
• 6-{5-[(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl}hexanoic acid

• Inchi： 1S/C17H15BrN2O4S2/c18-9-5-6-11-10(8-9)13(15(23)19-11)14-16(24)20(17(25)26-14)7-3-1-2-4-12(21)22/h5-6,8H,1-4,7H2,(H,19,23)(H,21,22)
• InChI Key： DEDVVEIHWCTVFF-UHFFFAOYSA-N
• SMILES： S1C(=C2C3=C(NC2=O)C=CC(Br)=C3)C(=O)N(CCCCCC(O)=O)C1=S

Computed Properties

• Exact Mass: 453.96566g/mol
• Monoisotopic Mass: 453.96566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 148Ų

Experimental Properties

• Density: 1.75±0.1 g/cm3(Predicted)
• pka: 4.73±0.10(Predicted)

Additional information on (Z)-6-(5-(5-Bromo-2-oxoindolin-3-ylidene)-4-oxo-2-thioxothiazolidin-3-yl)hexanoic acid

(Z)-6-(5-(5-Bromo-2-Oxoindolin-3-Ylidene)-4-Oxo-2-Thioxothiazolidin-3-Yl)Hexanoic Acid: A Comprehensive Overview

The compound (Z)-6-(5-(5-Bromo-2-Oxoindolin-3-Ylidene)-4-Oxo-2-Thioxothiazolidin-3-Yl)Hexanoic Acid, identified by the CAS number 307527-46-4, represents a significant advancement in the field of organic chemistry and drug discovery. This molecule, with its intricate structure and unique functional groups, has garnered attention for its potential applications in various therapeutic areas.

At its core, this compound features a hexanoic acid backbone, which serves as a versatile platform for attaching other functional groups. The presence of the thioxothiazolidin ring system introduces interesting chemical properties, particularly due to the sulfur atoms within the structure. This ring system is known for its stability and reactivity, making it a valuable component in the design of bioactive molecules.

Recent studies have highlighted the importance of such molecules in targeting specific biological pathways. For instance, research has shown that compounds with similar structural motifs can interact with enzymes involved in inflammation and oxidative stress, potentially offering new avenues for treating chronic diseases such as arthritis and neurodegenerative disorders.

The bromine atom within the indolinylidene group adds another layer of complexity to this molecule. Bromine substitution is often utilized in drug design to enhance pharmacokinetic properties, such as absorption and bioavailability. Additionally, the Z configuration of the double bond ensures stereochemical specificity, which is crucial for determining the molecule's biological activity.

From a synthetic standpoint, the construction of this compound involves a series of carefully designed reactions, including nucleophilic substitutions and cyclizations. The synthesis pathway underscores the importance of protecting groups and precise reaction conditions to achieve the desired stereochemistry and purity.

Moreover, computational studies have played a pivotal role in understanding the molecular interactions of this compound. Molecular docking simulations have revealed potential binding modes with key therapeutic targets, providing insights into its mechanism of action.

In conclusion, (Z)-6-(5-(5-Bromo-2-Oxoindolin-3-Ylidene)-4-Oxo-2-Thioxothiazolidin-3-Yl)Hexanoic Acid stands as a testament to the ingenuity of modern organic chemistry. Its complex structure and promising biological profile make it a compelling candidate for further exploration in drug development.